molecular formula C15H13BrO2 B310268 2,4-Dimethylphenyl 2-bromobenzoate

2,4-Dimethylphenyl 2-bromobenzoate

Cat. No.: B310268
M. Wt: 305.17 g/mol
InChI Key: QHYJKPLFHLTZLH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,4-Dimethylphenyl 2-bromobenzoate is an aromatic ester featuring a 2-bromobenzoate group linked to a 2,4-dimethylphenyl moiety. Its molecular formula is C₁₅H₁₃BrO₂, with a molecular weight of 305.17 g/mol. The compound’s structure combines electron-withdrawing (bromine) and electron-donating (methyl) groups, which influence its reactivity and physical properties.

Properties

Molecular Formula

C15H13BrO2

Molecular Weight

305.17 g/mol

IUPAC Name

(2,4-dimethylphenyl) 2-bromobenzoate

InChI

InChI=1S/C15H13BrO2/c1-10-7-8-14(11(2)9-10)18-15(17)12-5-3-4-6-13(12)16/h3-9H,1-2H3

InChI Key

QHYJKPLFHLTZLH-UHFFFAOYSA-N

SMILES

CC1=CC(=C(C=C1)OC(=O)C2=CC=CC=C2Br)C

Canonical SMILES

CC1=CC(=C(C=C1)OC(=O)C2=CC=CC=C2Br)C

Origin of Product

United States

Comparison with Similar Compounds

Structural and Molecular Comparisons

The table below compares 2,4-dimethylphenyl 2-bromobenzoate with structurally related bromobenzoate esters and triazine derivatives:

Compound Name Molecular Formula Molecular Weight (g/mol) Key Substituents Applications/Properties
2,4-Dimethylphenyl 2-bromobenzoate C₁₅H₁₃BrO₂ 305.17 2-Bromo, 2,4-dimethylphenyl Potential UV stabilizer intermediate
[2-[[4-(4-Methylphenyl)-1,3-thiazol-2-yl]amino]-2-oxoethyl] 2-bromobenzoate C₂₀H₁₆BrN₂O₃S 430.00 Thiazolyl, 2-bromobenzoate Bioactive molecule (antimicrobial)
4-{2-[(2-Bromo-4-methylphenoxy)acetyl]carbohydrazonoyl}phenyl 4-bromobenzoate C₂₃H₁₈Br₂N₂O₄ 574.22 Dual bromo, carbohydrazonoyl linker Chelation, polymer synthesis
2,4-Bis(2,4-dimethylphenyl)-6-[2-hydroxy-4-(3-nonyloxy-2-hydroxypropyloxy)phenyl]-s-triazine C₄₃H₅₂N₃O₄ 690.89 Triazine core, branched alkyloxy High-performance UV absorber
Key Observations:

Thiazolyl-containing analogs (e.g., ZINC3290905) exhibit enhanced biological activity due to nitrogen-sulfur heterocycles, which are absent in the title compound .

Thermal and UV Stability: Triazine derivatives (e.g., 2,4-bis(2,4-dimethylphenyl)-6-[2-hydroxy-4-(3-nonyloxy...)]) demonstrate superior UV absorption (λmax ~340 nm) owing to their conjugated systems, whereas bromobenzoate esters typically absorb at shorter wavelengths (<300 nm) .

Preparation Methods

Reaction Mechanism

This classical Fischer esterification involves refluxing 2-bromobenzoic acid with 2,4-dimethylphenol in the presence of a Brønsted acid catalyst (e.g., H₂SO₄ or HCl). The reaction proceeds via protonation of the carboxylic acid, nucleophilic attack by the phenol, and subsequent dehydration.

Optimized Protocol

  • Substrate ratio : 1:1.2 (acid:phenol)

  • Catalyst : Concentrated H₂SO₄ (5 mol%)

  • Solvent : Toluene (azeotropic removal of H₂O)

  • Conditions : Reflux at 110°C for 12–24 hours.

  • Yield : ~70% (reported for analogous systems).

Limitations :

  • Equilibrium-driven, requiring excess phenol or solvent removal.

  • Bromine substituent may reduce reactivity due to electron-withdrawing effects.

Schotten-Baumann Acylation

Acid Chloride Synthesis

2-Bromobenzoic acid is converted to its acid chloride using thionyl chloride (SOCl₂) or oxalyl chloride [(COCl)₂] under anhydrous conditions:
2-Bromobenzoic acid+SOCl22-Bromobenzoyl chloride+SO2+HCl\text{2-Bromobenzoic acid} + \text{SOCl}_2 \rightarrow \text{2-Bromobenzoyl chloride} + \text{SO}_2 + \text{HCl}

Esterification with 2,4-Dimethylphenol

The acid chloride reacts with 2,4-dimethylphenol in a biphasic system (NaOH/H₂O and organic solvent):

  • Base : 10% NaOH (2 equivalents)

  • Solvent : Dichloromethane or THF

  • Conditions : 0°C to room temperature, 1–2 hours.

  • Yield : 85–90% (based on analogous esterifications).

Advantages :

  • High efficiency and scalability.

  • Avoids equilibrium issues via irreversible acyl transfer.

Mitsunobu Reaction

Catalytic System

Employing triphenylphosphine (PPh₃) and diethyl azodicarboxylate (DEAD), this method facilitates esterification under mild, neutral conditions:
2-Bromobenzoic acid+2,4-dimethylphenolPPh3/DEAD2,4-Dimethylphenyl 2-bromobenzoate\text{2-Bromobenzoic acid} + \text{2,4-dimethylphenol} \xrightarrow{\text{PPh}_3/\text{DEAD}} \text{2,4-Dimethylphenyl 2-bromobenzoate}

Procedure

  • Molar ratio : 1:1.2 (acid:phenol)

  • Solvent : THF or CH₂Cl₂

  • Conditions : Room temperature, 2–4 hours.

  • Yield : 90–95% (observed in similar aryl esters).

Key Considerations :

  • Ideal for sterically hindered phenols (e.g., 2,4-dimethyl substitution).

  • Requires stoichiometric PPh₃, increasing cost.

Transesterification of Methyl 2-Bromobenzoate

Methyl Ester Preparation

2-Bromobenzoic acid is first esterified with methanol using H₂SO₄ (yield: 95%).

Phenolic Transesterification

Methyl 2-bromobenzoate reacts with 2,4-dimethylphenol catalyzed by trifluoromethanesulfonic acid (TfOH) and KF:

  • Catalyst : TfOH (2 equivalents), KF (0.5 equivalents)

  • Solvent : Cyclohexane

  • Conditions : 150°C, 10 hours.

  • Yield : 80–85%.

Benefits :

  • Avoids handling corrosive acid chlorides.

  • Compatible with heat-sensitive substrates.

Comparative Analysis of Methods

Method Catalyst/Reagents Temperature Time Yield Key Advantage
Acid-catalyzedH₂SO₄110°C12–24 h70%Simplicity
Schotten-BaumannNaOH, SOCl₂0–25°C1–2 h85–90%High efficiency
MitsunobuPPh₃/DEAD25°C2–4 h90–95%Mild conditions
TransesterificationTfOH/KF150°C10 h80–85%No acid chloride handling

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.